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Compound of Interest

Compound Name: Risarestat

Cat. No.: B1679341 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount when handling investigational compounds like Risarestat. This

document provides immediate, essential safety and logistical information, including detailed

operational and disposal plans, to foster a culture of safety and build trust in laboratory

chemical handling.

Personal Protective Equipment (PPE)
The selection of appropriate Personal Protective Equipment is the first line of defense against

potential exposure. The following table summarizes the recommended PPE for handling

Risarestat in various laboratory settings.
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Activity Required PPE
Additional

Recommendations

Weighing and Aliquoting (Solid

Form)

- Nitrile gloves (double-gloving

recommended)- Safety glasses

with side shields- Laboratory

coat- N95 respirator

- Conduct in a chemical fume

hood or a ventilated balance

enclosure.

Solution Preparation

- Nitrile gloves- Chemical

splash goggles- Laboratory

coat

- Use a chemical fume hood.

In Vitro / In Vivo Administration
- Nitrile gloves- Safety glasses-

Laboratory coat

- Handle with care to avoid

splashes and aerosol

generation.

Operational Plan for Safe Handling
A systematic approach to handling Risarestat from receipt to disposal minimizes the risk of

exposure and ensures the integrity of the research.

Receiving and Storage
Upon receipt, visually inspect the container for any damage or leaks.

Wear appropriate PPE (laboratory coat and nitrile gloves) when handling the package.

Store Risarestat in a cool, dry, and well-ventilated area, away from incompatible materials.

The recommended storage temperatures are -20°C for one month or -80°C for six months.[1]

Weighing and Solution Preparation
Engineering Controls: All weighing and solution preparation activities should be conducted in

a certified chemical fume hood to minimize inhalation exposure.

Personal Protective Equipment: Adhere to the PPE guidelines outlined in the table above.

Procedure:
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Designate a specific area within the fume hood for handling Risarestat.

Use dedicated spatulas and weighing paper.

When preparing solutions, add the solvent to the solid slowly to avoid splashing. A protocol

for a 5.25 mg/mL solution involves dissolving Risarestat in 10% DMSO and 90% corn oil.

[1]

Clearly label all containers with the compound name, concentration, date, and responsible

individual.

Experimental Use
Standard Laboratory Practices: Adhere to good laboratory practices, including no eating,

drinking, or smoking in the laboratory.

Spill Management: In the event of a spill, immediately alert personnel in the area. Wearing

appropriate PPE, contain the spill with an absorbent material, and decontaminate the area

according to your institution's hazardous material spill response protocol.

Disposal Plan
Proper disposal of Risarestat and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

Solid Waste:

Unused or expired solid Risarestat should be disposed of as hazardous chemical waste.

Contaminated materials such as weighing paper, pipette tips, and gloves should be

collected in a designated, sealed hazardous waste container.

Liquid Waste:

Solutions containing Risarestat should be collected in a clearly labeled, sealed hazardous

waste container. Do not dispose of down the drain.

Contaminated PPE:
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Dispose of all used PPE, including gloves, lab coats (if disposable), and respirators, as

hazardous waste.

Quantitative Data Summary
Property Value Source

CAS Number 79714-31-1 MedchemExpress[1]

Purity 98.03% MedchemExpress[1]

Storage (Stock Solution)
-20°C (1 month), -80°C (6

months)
MedchemExpress[1]

Solubility
≥ 5.25 mg/mL in 10% DMSO /

90% Corn Oil
MedchemExpress[1]

Visual Guidance: PPE Selection Workflow
The following diagram illustrates the decision-making process for selecting the appropriate

Personal Protective Equipment when handling Risarestat.
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Start: Handling Risarestat

Identify Task Type

Weighing Solid

Solid Form

Preparing Solution

Liquid Form

In Vitro / In Vivo Use

Application

Work in Fume Hood
or Ventilated Enclosure

PPE:
- Nitrile Gloves

- Safety Glasses
- Lab Coat

PPE:
- Double Nitrile Gloves

- Safety Glasses
- Lab Coat

- N95 Respirator

End: Procedure Complete

PPE:
- Nitrile Gloves

- Chemical Goggles
- Lab Coat

Click to download full resolution via product page

Caption: PPE selection workflow for handling Risarestat.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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